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(-)-beta-Selinene (-)-beta-Selinene (+)-beta-selinene is an optically active form of beta-selinene having (+)-(4aR,7R,8aS)-configuration. It is an enantiomer of a (-)-beta-selinene.
beta-Selinene is a natural product found in Aristolochia triangularis, Humulus lupulus, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 17066-67-0
VCID: VC21042649
InChI: InChI=1S/C15H24/c1-11(2)13-7-9-15(4)8-5-6-12(3)14(15)10-13/h13-14H,1,3,5-10H2,2,4H3/t13-,14+,15-/m1/s1
SMILES: CC(=C)C1CCC2(CCCC(=C)C2C1)C
Molecular Formula: C15H24
Molecular Weight: 204.35 g/mol

(-)-beta-Selinene

CAS No.: 17066-67-0

Cat. No.: VC21042649

Molecular Formula: C15H24

Molecular Weight: 204.35 g/mol

* For research use only. Not for human or veterinary use.

(-)-beta-Selinene - 17066-67-0

Specification

Description (+)-beta-selinene is an optically active form of beta-selinene having (+)-(4aR,7R,8aS)-configuration. It is an enantiomer of a (-)-beta-selinene.
beta-Selinene is a natural product found in Aristolochia triangularis, Humulus lupulus, and other organisms with data available.
CAS No. 17066-67-0
Molecular Formula C15H24
Molecular Weight 204.35 g/mol
IUPAC Name (3R,4aS,8aR)-8a-methyl-5-methylidene-3-prop-1-en-2-yl-1,2,3,4,4a,6,7,8-octahydronaphthalene
Standard InChI InChI=1S/C15H24/c1-11(2)13-7-9-15(4)8-5-6-12(3)14(15)10-13/h13-14H,1,3,5-10H2,2,4H3/t13-,14+,15-/m1/s1
Standard InChI Key YOVSPTNQHMDJAG-QLFBSQMISA-N
Isomeric SMILES CC(=C)[C@@H]1CC[C@]2(CCCC(=C)[C@@H]2C1)C
SMILES CC(=C)C1CCC2(CCCC(=C)C2C1)C
Canonical SMILES CC(=C)C1CCC2(CCCC(=C)C2C1)C

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